Cas no 2228887-88-3 (1-(4,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(4,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2228887-88-3
• MF: C₁₁H₁₃Cl₂NO
• MW: 246.133021116257
• CID: 6056411
• PubChem ID: 165640382
• Update Time: 2025-06-09

1-(4,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropylmethanol
• [1-(4,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropyl]methanol
• 2228887-88-3
• EN300-1979467

• Inchi： 1S/C11H13Cl2NO/c1-10(2)5-11(10,6-15)7-4-14-9(13)3-8(7)12/h3-4,15H,5-6H2,1-2H3
• InChI Key： UWDFKBQMUZPEQB-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C1(CO)CC1(C)C)Cl

Computed Properties

• Exact Mass: 245.0374194g/mol
• Monoisotopic Mass: 245.0374194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(4,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropylmethanol

Introduction to 1-(4,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 2228887-88-3)

1-(4,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 2228887-88-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 1-(4,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropylmethanol is defined by a cyclopropyl ring substituted with a methanol group and a 4,6-dichloropyridin-3-yl moiety. The presence of the dichloropyridine ring imparts significant electronic and steric effects, which contribute to the compound's unique properties and biological activities. The cyclopropyl ring, being highly strained, adds to the molecule's reactivity and potential for forming stable complexes with various biological targets.

Synthesis of 1-(4,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropylmethanol has been achieved through several methodologies. One common approach involves the reaction of 4,6-dichloropyridine-3-carbaldehyde with 1-(bromomethyl)-2,2-dimethylcyclopropane in the presence of a base such as potassium carbonate. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product with high yields and purity. Recent advancements in green chemistry have also explored environmentally friendly synthetic routes using catalysts such as palladium or copper complexes to enhance the efficiency and sustainability of the synthesis process.

The biological activities of 1-(4,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropylmethanol have been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response pathway. Specifically, it has been found to inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are crucial for the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. These findings suggest that 1-(4,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropylmethanol could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-(4,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropylmethanol has also demonstrated potential as an antitumor agent. Studies have shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. The mechanism of action involves the disruption of mitochondrial membrane potential and the activation of caspase cascades. These findings highlight the compound's potential for use in cancer therapy and warrant further investigation into its efficacy and safety profiles.

The pharmacokinetic properties of 1-(4,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropylmethanol have also been evaluated to assess its suitability for therapeutic applications. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It has good oral bioavailability and a relatively long half-life in plasma, which suggests that it could be administered orally with sustained therapeutic effects. However, further studies are needed to optimize dosing regimens and evaluate long-term safety.

In conclusion, 1-(4,6-dichloropyridin-3-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 2228887-88-3) is a promising compound with diverse biological activities that make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties position it as a potential lead molecule for the development of new therapeutic agents targeting inflammation and cancer. Ongoing research efforts are focused on elucidating its mechanisms of action and optimizing its therapeutic potential through structure-activity relationship (SAR) studies.